4-chloro-N-(4-(2-((3-chlorophenethyl)amino)-2-oxoethyl)thiazol-2-yl)benzamide

• IUPAC Name: 4-chloro-N-[4-[2-[2-(3-chlorophenyl)ethylamino]-2-oxoethyl]-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C20H17Cl2N3O2S/c21-15-6-4-14(5-7-15)19(27)25-20-24-17(12-28-20)11-18(26)23-9-8-13-2-1-3-16(22)10-13/h1-7,10,12H,8-9,11H2,(H,23,26)(H,24,25,27)
• InChI Key: HUYRIXMGNGTHRH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)CCNC(=O)CC2=CSC(=N2)NC(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C20H17Cl2N3O2S
• Molecular Weight: 434.3 g/mol

Description

4-chloro-N-(4-(2-((3-chlorophenethyl)amino)-2-oxoethyl)thiazol-2-yl)benzamide is a chemical compound that is widely used in scientific research. It is a thiazole derivative that has been found to have several important applications in biochemical and physiological studies.

Scientific Research Applications

Anticancer Applications

Research on thiazole and benzamide derivatives has demonstrated significant anticancer potential. For instance, pro-apoptotic indapamide derivatives exhibited anticancer activity against melanoma cell lines with growth inhibition, and certain compounds showed inhibitory effects on human carbonic anhydrase isoforms which play a role in tumor progression (Yılmaz et al., 2015). Similarly, microwave-assisted synthesized benzamide derivatives targeting various cancer cell lines, including melanoma, leukemia, cervical cancer, and breast cancer, revealed promising anticancer activities (Tiwari et al., 2017).

Antimicrobial Applications

Thiazole and benzamide compounds have also been explored for their antimicrobial properties. A study on thiazolidinone derivatives showed significant antimicrobial activity, highlighting the therapeutic potential of these compounds in combating microbial infections (Deep et al., 2016). Another example includes the synthesis of novel Schiff bases of pyrazol-5-one derivatives derived from 2-aminobenzothiazole, which displayed promising antibacterial activity against various bacterial strains (Palkar et al., 2017).